Cas no 1270580-44-3 (2-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1270580-44-3
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5989664
• PubChem ID: 129944009
• Update Time: 2025-06-12

2-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol
• EN300-1929239
• 2-amino-2-[2-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol
• 1270580-44-3

• Inchi： 1S/C10H11F4NO/c1-9(15,5-16)7-3-2-6(4-8(7)11)10(12,13)14/h2-4,16H,5,15H2,1H3
• InChI Key： YLBXCQABJDLRIO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C)(CO)N

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-ol

Introduction to 2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1270580-44-3)

2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1270580-44-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both fluorinated aromatic rings and an amine-functionalized aliphatic side chain. The presence of fluorine atoms, particularly in the 2-fluoro-4-(trifluoromethyl)phenyl moiety, imparts distinct electronic and steric properties that make this molecule a promising candidate for various biochemical applications.

The structural design of 2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol reflects a deliberate approach to modulate molecular interactions, which is crucial for drug discovery and development. The trifluoromethyl group, a well-known pharmacophore, enhances lipophilicity and metabolic stability, while the fluoro substituent can influence binding affinity and selectivity. These features are particularly relevant in the design of next-generation therapeutics targeting complex biological pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can alter the electronic distribution within a molecule, leading to enhanced binding to biological targets such as enzymes and receptors. The amine group in 2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol provides a versatile site for further functionalization, enabling the synthesis of derivatives with tailored properties. This flexibility has made it a valuable building block in medicinal chemistry.

Current research in the field of fluorinated heterocycles has revealed novel mechanisms by which these compounds interact with biological systems. For instance, studies on analogs of 2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol have shown potential applications in anti-inflammatory and anticancer therapies. The fluoro and trifluoromethyl substituents have been found to modulate enzyme activity by influencing substrate recognition and transition state stabilization. This has opened up new avenues for developing small-molecule inhibitors with improved efficacy and reduced side effects.

The synthesis of 2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often presents challenges due to their high reactivity and sensitivity to environmental conditions. However, recent advancements in synthetic chemistry have made it possible to incorporate fluorine into complex molecules with high precision.

The pharmacological potential of CAS No. 1270580-44-3 has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and transcription factors, which are implicated in diseases such as cancer and neurodegeneration. Preliminary findings suggest that this compound exhibits promising activity in modulating these pathways without significant off-target effects. Further investigation is warranted to fully elucidate its therapeutic potential.

The role of computational chemistry in designing and optimizing fluorinated compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol to biological targets, allowing for rational drug design. By leveraging computational tools, scientists can identify key structural features that contribute to potency and selectivity, thereby accelerating the drug discovery process.

In conclusion, CAS No. 1270580-44-3, or 2-amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-ol, represents a significant advancement in the field of fluorinated pharmaceuticals. Its unique structural features and demonstrated biological activity make it a valuable asset for further research and development. As our understanding of fluorine's role in medicinal chemistry continues to evolve, compounds like this are poised to play a pivotal role in the next generation of therapeutics.